Cas no 198271-51-1 ({3-(bromomethyl)phenylmethyl}dimethylamine)

• Product Name: {3-(bromomethyl)phenylmethyl}dimethylamine
• CAS No: 198271-51-1
• MF: C₁₀H₁₄BrN
• MW: 228.128861904144
• CID: 3875043
• PubChem ID: 85754635
• Update Time: 2025-10-29

{3-(bromomethyl)phenylmethyl}dimethylamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-(bromomethyl)-N,N-dimethyl-
• {3-(bromomethyl)phenylmethyl}dimethylamine
• {[3-(bromomethyl)phenyl]methyl}dimethylamine
• EN300-1919016
• 198271-51-1

• Inchi： 1S/C10H14BrN/c1-12(2)8-10-5-3-4-9(6-10)7-11/h3-6H,7-8H2,1-2H3
• InChI Key： LGWOCJPJKYQGAM-UHFFFAOYSA-N
• SMILES： C1(CN(C)C)=CC=CC(CBr)=C1

Computed Properties

• Exact Mass: 227.03096Da
• Monoisotopic Mass: 227.03096Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 3.2Ų

Additional information on {3-(bromomethyl)phenylmethyl}dimethylamine

Introduction to {3-(bromomethyl)phenylmethyl}dimethylamine (CAS No. 198271-51-1)

{3-(bromomethyl)phenylmethyl}dimethylamine is a significant compound in the field of organic synthesis and pharmaceutical research, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 198271-51-1, has garnered considerable attention due to its versatile applications in the development of novel pharmaceuticals and agrochemicals. The presence of both a bromomethyl group and a dimethylamino moiety makes it a valuable intermediate in synthetic chemistry, enabling a wide range of functionalization strategies.

The bromomethyl substituent on the phenyl ring introduces reactivity that is highly useful in cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are pivotal in constructing complex molecular architectures. This feature allows chemists to incorporate aromatic rings into larger scaffolds with precision, facilitating the synthesis of biologically active molecules. Additionally, the dimethylamino group provides a basic nitrogen center that can participate in various reactions, including nucleophilic substitutions and condensations, further expanding the synthetic utility of this compound.

In recent years, {3-(bromomethyl)phenylmethyl}dimethylamine has been explored in the context of drug discovery efforts aimed at identifying new therapeutic agents. Its structural motif is reminiscent of several pharmacophores found in approved drugs, suggesting potential applications in medicinal chemistry. For instance, derivatives of this compound have been investigated for their pharmacological activity in modulating neurotransmitter receptors, which could lead to novel treatments for neurological disorders. The ability to modify both the aromatic ring and the amine functionalities offers a strategic platform for designing molecules with tailored biological properties.

Advances in computational chemistry have also played a crucial role in understanding the reactivity and potential applications of {3-(bromomethyl)phenylmethyl}dimethylamine. Molecular modeling studies have revealed that this compound can act as a precursor for heterocyclic compounds, which are prevalent in many pharmaceuticals. By leveraging computational tools, researchers can predict optimal reaction conditions and screen large libraries of potential derivatives efficiently. This approach has accelerated the discovery process and has led to several high-throughput screening campaigns targeting specific disease-related pathways.

The compound's significance extends beyond pharmaceutical applications; it has also been utilized in materials science and polymer chemistry. The bromomethyl group's ability to undergo radical reactions makes it suitable for polymer modification, enabling the creation of functionalized polymers with enhanced properties. These materials can find applications in coatings, adhesives, and specialty plastics where specific chemical functionalities are required. Furthermore, the dimethylamino group can influence the solubility and thermal stability of polymers, making this compound a valuable tool for developing advanced material systems.

Recent research has highlighted the role of {3-(bromomethyl)phenylmethyl}dimethylamine in green chemistry initiatives. Efforts have been made to develop synthetic routes that minimize waste and reduce energy consumption while maintaining high yields. Catalytic methods using transition metals have been particularly effective in achieving these goals, allowing for more sustainable production processes. Such innovations align with global trends toward environmentally responsible chemical manufacturing and underscore the importance of this compound as a building block for future chemical technologies.

The versatility of {3-(bromomethyl)phenylmethyl}dimethylamine is further demonstrated by its use in agrochemical research. Derivatives of this compound have shown promise as intermediates for developing new pesticides and herbicides. The ability to introduce various functional groups allows chemists to fine-tune the biological activity of these compounds, targeting specific pests or plant pathogens while minimizing environmental impact. This aligns with the growing demand for sustainable agricultural practices and underscores the compound's role in addressing global food security challenges.

In conclusion, {3-(bromomethyl)phenylmethyl}dimethylamine (CAS No. 198271-51-1) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate in organic synthesis, pharmaceutical development, materials science, and agrochemical research. As advancements continue to be made in synthetic methodologies and computational chemistry, the potential uses for this compound are likely to expand further, reinforcing its importance as a cornerstone of modern chemical innovation.